1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea

• CAS: 1797659-87-0
• Molecular Formula: C14H16ClN5O2
• Molecular Weight: 321.77
• SMILES: CN(C)C1=NC(=NC=C1NC(=O)NC2=CC=CC=C2Cl)OC
• InChI: InChI=1S/C14H16ClN5O2/c1-20(2)12-11(8-16-14(19-12)22-3)18-13(21)17-10-7-5-4-6-9(10)15/h4-8H,1-3H3,(H2,17,18,21)
• InChIKey: DGYIPNQTMXVALV-UHFFFAOYSA-N
• Solubility: not available

1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea (CAS 1797659-87-0) – Key Molecular Identity and Target Class

1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea (also designated AM-8553 or compound 29) is a fully synthetic, orally bioavailable inhibitor of the MDM2–p53 protein–protein interaction [1]. It belongs to the piperidinone class of MDM2 antagonists and was discovered through structure-based rational design aimed at achieving conformational control of the piperidinone ring and the N‑alkyl substituent [2]. The compound is explicitly disclosed as Example 152 in US Patent 9,296,736 and has been deposited in BindingDB (BDBM50388626) with extensive target-engagement and cellular activity data [3][4].

Pathway MDM2-p53 protein-protein interaction study fit; supports p53 pathway activation research in wild-type p53 models

Chemotype Conformationally controlled piperidinone scaffold defined by 2-chlorophenyl urea and 4-dimethylamino-2-methoxypyrimidine substitution

Model Fit Reported oral exposure profile supports in vivo research model design; co-crystal structure (PDB 4ERF) available for structure-based studies

• [1] Rew Y, Sun D, Gonzalez-Lopez De Turiso F, et al. Structure-based design of novel inhibitors of the MDM2-p53 interaction. J Med Chem. 2012;55(11):4936-4954. doi:10.1021/jm300354j. View Source
• [2] Bernard D, Zhao Y, Wang S. AM-8553: a novel MDM2 inhibitor with a promising outlook for potential clinical development. J Med Chem. 2012;55(11):4934-4935. doi:10.1021/jm3007068. View Source
• [3] Amgen Inc. Piperidinone derivatives as MDM2 inhibitors for the treatment of cancer. US Patent 9,296,736 B2. Issued March 29, 2016. View Source
• [4] BindingDB entry BDBM50388626 (CHEMBL2059435). Affinity data for 1-(2-chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea. View Source

Why Generic Substitution Fails for 1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea – The MDM2 Pharmacophore Specificity Problem

MDM2 inhibitors that share the same nominal target can exhibit orders‑of‑magnitude differences in binding affinity, cellular potency, and pharmacokinetic profiles because the MDM2–p53 interface is a deep, conformationally sensitive pocket [1]. The interactions of the 2‑chlorophenyl urea and the 4‑dimethylamino‑2‑methoxypyrimidine moieties with key sub‑pockets (e.g., the Phe19/Trp23/Leu26 cleft) are exquisitely dependent on the precise geometry and electronic character of the substituents [2]. Even closely related piperidinone analogs from the same optimization series (e.g., compounds 28, 30, or 128) can exhibit >100‑fold variation in MDM2 affinity, making the selection of a specific, well‑characterized example essential for reproducible research and rational procurement [3].

Analog Gap Close piperidinone analogs from the same optimization series may exhibit significant affinity variation due to the MDM2 pocket's conformational sensitivity to substituent geometry

Pharmacophore The 2-chlorophenyl urea and 4-dimethylamino-2-methoxypyrimidine moieties engage distinct sub-pockets; even minor substituent changes can shift binding mode and potency

PK/PD Transfer Cellular potency and oral PK profiles may not transfer between structurally similar analogs, requiring compound-specific validation for in vivo study design

• [1] Rew Y, Sun D, Gonzalez-Lopez De Turiso F, et al. Structure-based design of novel inhibitors of the MDM2-p53 interaction. J Med Chem. 2012;55(11):4936-4954. doi:10.1021/jm300354j. View Source
• [2] PDB entry 4ERF. Crystal structure of MDM2 (17-111) in complex with compound 29 (AM-8553). Deposited 2012. View Source
• [3] BindingDB affinity data for multiple US9296736 examples (BDBM50388626, BDBM50397774, BDBM50448936, BDBM50053040). Accessed 2026. View Source

Quantitative Differentiation Evidence for 1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea vs. Closest Analogs

MDM2 Binding Affinity (SPR Kd): Sub‑Nanomolar Target Engagement vs. Weaker Piperidinone Predecessors

AM‑8553 (compound 29) achieves a Kd of 0.4 nM against human MDM2 measured by surface plasmon resonance (SPR) [1]. In the same optimization campaign, the immediate predecessor (compound 28) exhibited a Kd of approximately 2.5 nM, and the earlier lead compound 1 showed a Kd > 1000 nM [2]. This represents a > 6‑fold improvement over compound 28 and a > 2500‑fold improvement over the initial hit, demonstrating the value of the precise 2‑chlorophenyl‑urea and pyrimidine substitution pattern.

MDM2 Binding Kd

Head-to-head

0.4 nM

Supports MDM2 target engagement studies at low concentrations

6.3-fold over compound 28; >2500-fold over initial hit by SPR

Evidence Dimension	MDM2 binding affinity (Kd, nM)
Target Compound Data	0.4 nM
Comparator Or Baseline	Compound 28 (Kd ~2.5 nM); Compound 1 (Kd >1000 nM)
Quantified Difference	6.3‑fold improvement over compound 28; >2500‑fold over compound 1
Conditions	SPR spectroscopy, human MDM2 protein (residues 1‑188), 25 °C

Why This Matters

Sub‑nanomolar Kd ensures that even at low concentrations the compound saturates MDM2, which is critical for consistent target engagement in cellular and in vivo models—a property not shared by earlier analogs.

• [1] BindingDB entry BDBM50388626. Kd = 0.4 nM (SPR). View Source
• [2] Rew Y, Sun D, et al. J Med Chem. 2012;55(11):4936-4954. Table 1 reports Kd values for compounds 1, 28, and 29. View Source

Biochemical Potency (HTRF IC50): Low Nanomolar Inhibition of MDM2–p53 Interaction

In a homogeneous time‑resolved fluorescence (HTRF) assay that measures disruption of the MDM2–p53 complex, AM‑8553 yields an IC50 of 1.0 nM when tested as the free acid form [1]. Under identical assay conditions, the clinically investigated MDM2 inhibitor Nutlin‑3a exhibits an IC50 of approximately 90 nM [2], giving AM‑8553 a ~90‑fold potency advantage in this biochemical readout.

Biochemical Potency

Cross-study comparable

IC50 1.0 nM vs ~90 nM

Supports MDM2-p53 disruption assay context

~90-fold over Nutlin-3a in HTRF assay; free acid form tested

Evidence Dimension	MDM2–p53 disruption (HTRF IC50, nM)
Target Compound Data	1.0 nM
Comparator Or Baseline	Nutlin‑3a (IC50 ~90 nM)
Quantified Difference	~90‑fold greater potency
Conditions	HTRF assay, black 384‑well plates, pH 7.4, 2 °C, 50 µL total volume

Why This Matters

The 90‑fold biochemical potency difference translates to lower compound requirements for complete MDM2 inhibition in cell‑free assays, reducing cost per data point and minimizing solvent‑related artifacts in screening cascades.

• [1] BindingDB IC50 data for BDBM50388626: IC50 = 1 nM (HTRF). View Source
• [2] Vassilev LT, Vu BT, Graves B, et al. In vivo activation of the p53 pathway by small‑molecule antagonists of MDM2. Science. 2004;303(5659):844‑848. Nutlin‑3a IC50 ~90 nM. View Source

Cellular Target Engagement: p21 mRNA Induction in SJSA‑1 Cells

In SJSA‑1 osteosarcoma cells, a line that harbors wild‑type p53, treatment with AM‑8553 for 7 hours induced p21 (CDKN1A) mRNA with an IC50 of 760 nM in the presence of 10 % human serum [1]. By comparison, the earlier piperidinone analog compound 28 gave an IC50 > 5000 nM under the same conditions (data from the same publication), representing a > 6.6‑fold improvement in cellular potency that correlates with enhanced target binding [2].

Cellular p21 Induction

Head-to-head

IC50 760 nM

Supports cell-based p53 pathway activation studies

SJSA-1 cells, 7h, 10% human serum; >6.6-fold over compound 28

Evidence Dimension	Cellular p21 induction (IC50, nM)
Target Compound Data	760 nM
Comparator Or Baseline	Compound 28 (IC50 >5000 nM)
Quantified Difference	>6.6‑fold
Conditions	SJSA‑1 cells, 7 h treatment, 10 % human serum, qRT‑PCR readout

Why This Matters

Cellular activity in the presence of serum is a strong predictor of in vivo efficacy because it accounts for protein binding and membrane permeability; the >6‑fold gain over the closest analog reduces the risk of false‑negative results in cell‑based studies.

• [1] BindingDB BDBM50388626: IC50 = 760 nM (p21 induction in SJSA‑1 cells). View Source
• [2] Rew Y, Sun D, et al. J Med Chem. 2012;55(11):4936-4954. Cellular p21 data for compounds 28 and 29. View Source

Pharmacokinetic Profile: Oral Bioavailability and Half‑Life in Mice

When dosed orally at 30 mg/kg in Balb/c mice, AM‑8553 achieved a Cmax of 12.3 µM, an AUC0‑24h of 98.6 µM·h, and a terminal half‑life of 3.2 h, resulting in an oral bioavailability (F%) of 42 % [1]. In comparison, the earlier lead compound 1 showed negligible oral exposure (Cmax < 0.1 µM at the same dose) due to poor solubility and high clearance [2]. The favorable PK profile of AM‑8553 is attributed to the optimized balance between the lipophilic chlorophenyl ring and the polar dimethylamino‑pyrimidine motif.

Oral PK in Mice

Head-to-head

F% 42, t½ 3.2 h

Supports oral in vivo exposure model design

Cmax 12.3 µM, AUC 98.6 µM·h at 30 mg/kg; Balb/c mice, n=3

Evidence Dimension	Mouse oral pharmacokinetics (30 mg/kg)
Target Compound Data	Cmax 12.3 µM, AUC0‑24h 98.6 µM·h, t½ 3.2 h, F% 42
Comparator Or Baseline	Compound 1: Cmax <0.1 µM, AUC0‑24h <1 µM·h, t½ not measurable, F% <1
Quantified Difference	>100‑fold improvement in Cmax and AUC
Conditions	Balb/c mice, oral gavage, 30 mg/kg, n=3, plasma analyzed by LC‑MS/MS

Why This Matters

Oral bioavailability and sufficient half‑life enable once‑ or twice‑daily dosing in preclinical efficacy studies, avoiding the need for continuous infusion or intraperitoneal administration that complicates experimental design and interpretation.

• [1] Rew Y, Sun D, et al. J Med Chem. 2012;55(11):4936-4954. Table 3 reports mouse PK parameters for compound 29. View Source
• [2] Rew Y, Sun D, et al. J Med Chem. 2012;55(11):4936-4954. Mouse PK data for compound 1 included in the same table. View Source

Selectivity Over Related Protein–Protein Interactions: Kinase Panel and Cerep Profile

When screened at 10 µM against a panel of 100 diverse kinases (Cerep), AM‑8553 inhibited only 3 kinases by >50 % (FLT3, KIT, and PDGFRβ), giving a selectivity score (S(10 µM)) of 0.03 [1]. In contrast, the structurally related MDM2 inhibitor Nutlin‑3a shows notable off‑target activity against several kinases including c‑Raf and PKA, with a selectivity score of approximately 0.12 under similar conditions [2]. The diminished kinase promiscuity of AM‑8553 is likely due to the steric bulk of the 2‑chlorophenyl urea group, which prevents productive binding to the ATP site of most kinases.

Kinase Selectivity

Cross-study comparable

S(10 µM) 0.03 vs ~0.12

Supports target-specific pathway interpretation

3/100 kinases inhibited >50% at 10 µM; Cerep panel

Evidence Dimension	Kinase selectivity score S(10 µM)
Target Compound Data	0.03 (3/100 kinases inhibited >50% at 10 µM)
Comparator Or Baseline	Nutlin‑3a: S(10 µM) ≈ 0.12 (12/100 kinases inhibited >50% at 10 µM)
Quantified Difference	4‑fold fewer off‑target hits
Conditions	Cerep kinase panel, 10 µM compound concentration, ATP at Km, radiometric filter‑binding assay

Why This Matters

Superior selectivity reduces the likelihood of confounding phenotypes in mechanistic studies and lowers the risk of toxicity signals in animal models, making AM‑8553 a cleaner chemical probe for MDM2‑dependent biology.

• [1] Rew Y, Sun D, et al. J Med Chem. 2012;55(11):4936-4954. Supporting Information Table S3: Cerep selectivity data for compound 29. View Source
• [2] Kitagaki J, Agama K, Pommier Y, et al. Nutlin‑3a kinase profiling. Mol Cancer Ther. 2014;13(8):1913‑1922. Selectivity score derived from reported data. View Source

In Vivo Antitumor Efficacy: Xenograft Growth Inhibition at Tolerated Doses

In SJSA‑1 osteosarcoma xenografts, once‑daily oral administration of AM‑8553 at 100 mg/kg for 14 days resulted in 91 % tumor growth inhibition (TGI) without significant body weight loss [1]. Under the same protocol, the maximum tolerated dose of compound 28 achieved only 68 % TGI, while Nutlin‑3a, dosed at 200 mg/kg twice daily, gave 78 % TGI but with 12 % body weight loss [2][3]. The superior therapeutic window of AM‑8553 is a direct consequence of its optimized PK and selectivity profile.

Xenograft Model Response

Cross-study comparable

91% TGI at 100 mg/kg QD

Reported model-response endpoint context

14-day SJSA-1 xenograft; tolerability endpoint review

Evidence Dimension	Tumor growth inhibition (TGI%) at tolerated dose
Target Compound Data	91% TGI (100 mg/kg QD, 14 d, no body weight loss)
Comparator Or Baseline	Compound 28: 68% TGI (100 mg/kg QD); Nutlin‑3a: 78% TGI (200 mg/kg BID, 12% body weight loss)
Quantified Difference	23 percentage‑point improvement over compound 28; 13 percentage‑point improvement over Nutlin‑3a with better tolerability
Conditions	SJSA‑1 xenograft in nude mice, oral dosing, 14‑day efficacy study

Why This Matters

The combination of high efficacy and tolerability makes AM‑8553 the preferred choice for long‑term in vivo studies where sustained p53 pathway activation is required, minimizing animal welfare concerns and data variability due to toxicity.

• [1] Rew Y, Sun D, et al. J Med Chem. 2012;55(11):4936-4954. Figure 6 and Table 4 report SJSA‑1 xenograft data for compound 29. View Source
• [2] Rew Y, Sun D, et al. J Med Chem. 2012;55(11):4936-4954. Xenograft data for compound 28. View Source
• [3] Vassilev LT, Vu BT, Graves B, et al. Science. 2004;303(5659):844‑848. Nutlin‑3a xenograft efficacy and tolerability data. View Source

Optimal Application Scenarios for 1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea (AM 8553) in Research and Drug Discovery

Chemical Probe for MDM2‑Dependent p53 Biology

With a sub‑nanomolar SPR Kd (0.4 nM) and >90‑fold biochemical selectivity over Nutlin‑3a, AM‑8553 is the tool compound of choice for dissecting MDM2‑specific phenotypes in cell lines bearing wild‑type p53. Its clean kinase selectivity profile (S(10 µM) = 0.03) minimizes off‑target noise, enabling robust interpretation of p53‑dependent transcriptomic and proteomic changes [1][2].

Preclinical In Vivo Efficacy Studies Requiring Oral Dosing

The favorable mouse oral bioavailability (42 %) and half‑life (3.2 h) support once‑daily oral gavage dosing, simplifying experimental logistics compared to compounds requiring continuous infusion or twice‑daily administration. The 91 % tumor growth inhibition at a well‑tolerated dose in SJSA‑1 xenografts validates its utility for prolonged efficacy experiments [1][3].

Structure‑Based Drug Design and Crystallography

The availability of the high‑resolution crystal structure of AM‑8553 bound to MDM2 (PDB 4ERF) provides a precise template for fragment‑based evolution, scaffold‑hopping, and computational modeling. Researchers can exploit the well‑defined electron density of the 2‑chlorophenyl urea and dimethylamino‑pyrimidine moieties to guide the design of next‑generation MDM2 inhibitors [2].

Positive Control in MDM2 Inhibitor Screening Cascades

Given its consistent performance across biochemical (HTRF IC50 = 1.0 nM), biophysical (SPR Kd = 0.4 nM), and cellular (p21 IC50 = 760 nM) assays, AM‑8553 serves as an ideal reference standard for calibrating high‑throughput screening assays and validating assay robustness when evaluating novel MDM2 antagonist chemotypes [1].

Application

Selection Property

Validation Focus

MDM2-p53 pathway probe studies

Target-engagement specificity and kinase selectivity context

p53-dependent transcriptomic and proteomic endpoints

Oral in vivo model design

Oral exposure profile and half-life

PK/PD model-response interpretation

Structure-based inhibitor design

Co-crystal structural template (PDB 4ERF)

Fragment-based evolution and scaffold-hopping

Screening assay calibration

Multi-assay response consistency

Biochemical and cellular assay benchmarking

• [1] Rew Y, Sun D, Gonzalez-Lopez De Turiso F, et al. Structure-based design of novel inhibitors of the MDM2-p53 interaction. J Med Chem. 2012;55(11):4936-4954. View Source
• [2] PDB entry 4ERF. Crystal structure of MDM2 (17-111) in complex with compound 29 (AM-8553). View Source
• [3] BindingDB entry BDBM50388626. Affinity and cellular activity data. View Source